3-allyl-2-(benzylthio)-6-iodo-4(3H)-quinazolinone

• IUPAC Name: 2-benzylsulfanyl-6-iodo-3-prop-2-enylquinazolin-4-one
• InChI: InChI=1S/C18H15IN2OS/c1-2-10-21-17(22)15-11-14(19)8-9-16(15)20-18(21)23-12-13-6-4-3-5-7-13/h2-9,11H,1,10,12H2
• InChI Key: OXWCATGMPQZHSV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(C=CC(=C2)I)N=C1SCC3=CC=CC=C3
• Molecular Formula: C18H15IN2OS
• Molecular Weight: 434.3 g/mol

Description

“3-allyl-2-(benzylthio)-6-iodo-4(3H)-quinazolinone” is a quinazolinone derivative. Quinazolinones are a class of organic compounds with a quinazoline core structure, which consists of two fused six-membered aromatic rings, a benzene ring, and a pyrimidine ring. The compound has an allyl group, a benzylthio group, and an iodine atom attached to the quinazolinone core.

Synthesis Analysis

The synthesis of quinazolinone derivatives generally involves the reaction of anthranilic acid, isatoic anhydride, or 2-aminobenzyl alcohol with a suitable amine, amide, or carbamate. The allyl, benzylthio, and iodo groups are likely introduced in subsequent steps, although the exact methods would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the presence of the quinazolinone core, along with the allyl, benzylthio, and iodo substituents. The exact structure would need to be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

Quinazolinones and their derivatives are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, undergo substitution reactions at various positions, and participate in cycloaddition and other pericyclic reactions. The presence of the allyl, benzylthio, and iodo groups could also influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, boiling point, and stability would need to be determined experimentally.

Mechanism of Action

The mechanism of action of “3-allyl-2-(benzylthio)-6-iodo-4(3H)-quinazolinone” would depend on its intended use. Many quinazolinone derivatives have biological activity and are used as pharmaceuticals. For example, some quinazolinones are used as anticancer, antimicrobial, anti-inflammatory, and anticonvulsant agents. The exact mechanism of action would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with “3-allyl-2-(benzylthio)-6-iodo-4(3H)-quinazolinone” would depend on its physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The study of quinazolinone derivatives is a vibrant field due to their wide range of biological activities. Future research could involve the synthesis of new derivatives, investigation of their biological activity, and development of pharmaceutical applications.